Cas no 2137548-86-6 (2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide)

• Product Name: 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide
• CAS No: 2137548-86-6
• MF: C₅H₁₂ClNO₄Si
• MW: 213.691581726074
• CID: 6232902
• PubChem ID: 165749376
• Update Time: 2025-11-06

2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2137548-86-6
• 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide
• EN300-738631

• Inchi： 1S/C5H12ClNO4Si/c6-4-5(8)7-2-1-3-12(9,10)11/h9-11H,1-4H2,(H,7,8)
• InChI Key： BFVCSVLKMPZQOL-UHFFFAOYSA-N
• SMILES： ClCC(NCCC[Si](O)(O)O)=O

Computed Properties

• Exact Mass: 213.0224121g/mol
• Monoisotopic Mass: 213.0224121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide

2-Chloro-N-[3-(Trihydroxysilyl)propyl]acetamide (CAS No. 2137548-86-6): A Comprehensive Overview

2-Chloro-N-[3-(Trihydroxysilyl)propyl]acetamide (CAS No. 2137548-86-6) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique chemical structure, has garnered significant attention for its potential in various research and industrial applications. In this article, we will delve into the properties, synthesis, and potential uses of 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide, highlighting the latest research findings and its implications.

The chemical structure of 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide is composed of a chloroacetamide moiety and a trihydroxysilyl group attached to a propyl chain. The presence of the trihydroxysilyl group imparts unique reactivity and functional properties to the molecule. This group is known for its ability to form stable siloxane bonds with various substrates, making it an attractive candidate for surface modification and functionalization applications.

Recent studies have explored the synthesis of 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide through various methods. One notable approach involves the reaction of 3-aminopropyltriethoxysilane with chloroacetyl chloride in the presence of a base such as triethylamine. This method has been shown to yield high purity and yield, making it suitable for large-scale production. The synthetic route is well-documented in the literature, providing a solid foundation for further research and development.

In the field of materials science, 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide has shown promise as a coupling agent for enhancing the adhesion between organic and inorganic materials. Its ability to form stable siloxane bonds with surfaces such as silica, glass, and metal oxides makes it an ideal candidate for improving the mechanical properties of composite materials. Recent studies have demonstrated that incorporating this compound into polymer composites can significantly enhance their tensile strength and thermal stability.

Beyond materials science, 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide has also found applications in the pharmaceutical industry. Its unique chemical structure allows it to serve as a building block for the synthesis of more complex molecules with potential therapeutic properties. For instance, researchers have explored its use in the development of novel drug delivery systems. The chloroacetamide moiety can be functionalized to introduce targeting ligands or other bioactive molecules, enabling precise delivery to specific cellular targets.

In addition to its role in drug delivery, 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide has been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antimicrobial coatings and treatments.

The environmental impact of 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide is another area of active research. While initial studies suggest that it has low toxicity and minimal environmental impact, ongoing investigations are necessary to fully understand its long-term effects. Researchers are working to develop more sustainable synthesis methods and explore its biodegradability under various environmental conditions.

In conclusion, 2-chloro-N-[3-(trihydroxysilyl)propyl]acetamide (CAS No. 2137548-86-6) is a multifunctional compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an attractive candidate for various research and industrial applications. As ongoing research continues to uncover new properties and uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.